2-(3-(1H-imidazol-2-yl)propyl)-5-nitropyridine

• Molecular Formula: C11H12N4O2
• Molecular Weight: 232.24 g/mol
• IUPAC Name: 2-[3-(1H-imidazol-2-yl)propyl]-5-nitropyridine
• InChI: InChI=1S/C11H12N4O2/c16-15(17)10-5-4-9(14-8-10)2-1-3-11-12-6-7-13-11/h4-8H,1-3H2,(H,12,13)
• InChI Key: QSAOYWDTIVLMBN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC=C1[N+](=O)[O-])CCCC2=NC=CN2

Description

2-(3-(1H-imidazol-2-yl)propyl)-5-nitropyridine is a useful research compound. Its molecular formula is C11H12N4O2 and its molecular weight is 232.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Compound 132 (400 mg, 1.71 mmol) was first dissolved in acetonitrile (20 mL), with potassium permanganate (952 mg, 5.13 mmol) and alumina (1.2 g) added into the solution in batch. After stirring the resulting mixture at room temperature for 40 min, CH3OH (1 mL) was added to reduce excess oxidant. The mixture was then filtered and the solid material was washed with DCM:CH3OH=10:1. The filtrate was concentrated, and purified with silica gel column chromatography (EtOAc:TEA=1:0.1) to give compound 133 (110 mg, 30%) as a yellow solid. 1H NMR (400 MHz, CDCl3) δ9.32-9.37 (m, 1H), 8.37-8.42 (m, 1H), 7.35-7.41 (m, 1H), 6.97 (br s, 2H), 2.98 (t, 2H, J=7.2 Hz), 2.78 (d, 2H, J=7.2 Hz), 2.17-2.26 (m, 2H).